N-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(dimethylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(dimethylamino)benzamide is a useful research compound. Its molecular formula is C22H26N4OS and its molecular weight is 394.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with structures similar to "N-((1-cyclopentyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methyl)-3-(dimethylamino)benzamide" have been synthesized and characterized for their potential biological applications. For example, Saeed et al. (2015) reported the synthesis of different substituted benzamides and evaluated their potential biological applications by screening against human recombinant alkaline phosphatases and ecto-5′-nucleotidases. The compounds showed varying degrees of inhibition, indicating their potential in medicinal chemistry for targeting specific protein interactions (Saeed et al., 2015).
Heterocyclic Compound Synthesis
The generation of structurally diverse libraries through alkylation and ring closure reactions has been demonstrated using related compounds as starting materials. Roman (2013) utilized a ketonic Mannich base derived from 2-acetylthiophene to produce a range of compounds, including dithiocarbamates, thioethers, and various alkylated and ring-closed products. This highlights the versatility of such compounds in organic synthesis for creating a wide array of heterocyclic compounds with potential pharmaceutical applications (Roman, 2013).
Anticancer Drug Development
The design, synthesis, and biological evaluation of compounds with similar structures have led to the discovery of potent small molecule inhibitors for cancer treatment. Zhou et al. (2008) described the synthesis of a compound that selectively inhibits histone deacetylases, showing significant antitumor activity in vivo and indicating promise as an anticancer drug (Zhou et al., 2008).
Antipsychotic Potential
Compounds within this chemical space have also been evaluated for their potential as antipsychotic agents. Wise et al. (1987) explored the pharmacological effects of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, finding that certain derivatives reduced spontaneous locomotion in mice without causing ataxia, a common side effect of many antipsychotic drugs. This suggests their potential use in developing new antipsychotic treatments with fewer side effects (Wise et al., 1987).
properties
IUPAC Name |
N-[(1-cyclopentyl-5-thiophen-2-ylpyrazol-3-yl)methyl]-3-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4OS/c1-25(2)19-10-5-7-16(13-19)22(27)23-15-17-14-20(21-11-6-12-28-21)26(24-17)18-8-3-4-9-18/h5-7,10-14,18H,3-4,8-9,15H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWKTZFPYUWWEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC2=NN(C(=C2)C3=CC=CS3)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.